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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate

Cat. No.: B025998

A Technical Guide to the Physical Properties of
2-Methylbutyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
methylbutyl isobutyrate, a compound of interest in various chemical and consumer product
formulations. This document outlines its boiling point, density, and other relevant
physicochemical characteristics, supported by detailed experimental protocols for their
determination.

Core Physical Properties

2-Methylbutyl isobutyrate (CAS 2445-69-4) is an ester recognized for its characteristic fruity
aroma.[1][2] It presents as a colorless, clear liquid.[2][3] A comprehensive summary of its
significant physical properties is presented below.

Quantitative Data Summary
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Physical Property Value Conditions
Boiling Point 167 -170 °C @ 760 mmHg
Density / Specific Gravity 0.856 - 0.862 g/cm3 @ 25 °C

Molecular Weight

158.24 g/mol

Molecular Formula

CoH1802

Flash Point 50 °C (122 °F) Tag Closed Cup
Refractive Index 1.405 -1.413 @ 20 °C
Water Solubility 136.1 mg/L (estimated) @ 25 °C

Appearance

Colorless clear liquid

Odor

Fruity, ethereal, tropical,

banana

Sources:[2][3][4][5]

Synthesis Pathway

2-Methylbutyl isobutyrate is synthesized via the Fischer-Speier esterification method. This

reaction involves the acid-catalyzed esterification of isobutyric acid with 2-methyl-1-butanol.[1]

The general mechanism involves the protonation of the carboxylic acid, followed by a

nucleophilic attack from the alcohol.
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Fischer Esterification of 2-Methylbutyl Isobutyrate
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Caption: Synthesis of 2-Methylbutyl Isobutyrate via Fischer Esterification.

Experimental Protocols

The accurate determination of the physical properties of 2-methylbutyl isobutyrate is crucial
for its application in research and development. The following are detailed methodologies for

key experiments.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For 2-methylbutyl isobutyrate, this can be determined using the Thiele tube
method or by distillation.

Thiele Tube Method:

Sample Preparation: A small amount of 2-methylbutyl isobutyrate is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the test tube.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil).

e Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the
capillary tube will be expelled.

o Observation: The boiling point is reached when a continuous stream of bubbles emerges
from the capillary tube. The heat is then removed, and the liquid is allowed to cool. The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

Determination of Density

Density is the mass per unit volume of a substance. The density of liquid 2-methylbutyl
isobutyrate can be accurately measured using a pycnometer or a digital density meter.

Pycnometer Method:

o Calibration: The mass of a clean, dry pycnometer is accurately measured. It is then filled with
a reference substance of known density (e.g., deionized water) at a specific temperature,
and its mass is measured again to determine the exact volume of the pycnometer.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with 2-methylbutyl
isobutyrate. Its mass is measured at the same temperature as the calibration.
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o Calculation: The density of the 2-methylbutyl isobutyrate is calculated by dividing the mass
of the sample by the calibrated volume of the pycnometer.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a liquid sample like 2-methylbutyl isobutyrate.
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Caption: General experimental workflow for physical property characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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